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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Disclaimer: This document

summarizes the currently available public information on Azetidine-3-thiol hydrochloride and

related compounds. Specific experimental data on the mechanism of action for this particular

compound is limited. The information presented herein is intended for research and

informational purposes.

Executive Summary
Azetidine-3-thiol hydrochloride is a heterocyclic organic compound recognized primarily as a

versatile building block in synthetic and medicinal chemistry.[1][2] While extensive research

detailing a specific mechanism of action for Azetidine-3-thiol hydrochloride is not currently

available in the public domain, its structural features—namely the strained four-membered

azetidine ring and the nucleophilic thiol group—suggest potential for significant biological

activity.[1][3] The broader class of azetidine-containing molecules has been shown to exhibit a

wide range of pharmacological effects, including antimicrobial, antioxidant, and enzyme-

inhibiting properties.[4][5] This guide consolidates the available information on related azetidine

derivatives to hypothesize potential mechanisms and outlines general experimental

approaches for its characterization.

Chemical Identity and Properties
Azetidine-3-thiol hydrochloride is a water-soluble salt form of azetidine-3-thiol, which

enhances its stability.[1] The presence of a thiol (-SH) group is a key chemical feature, making
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it a potential nucleophile and a candidate for engaging in redox reactions within a biological

system.[1][4]

Property Value

Molecular Formula C₃H₈ClNS

Molecular Weight 125.61 g/mol

CAS Number 179337-60-1

Key Structural Features Azetidine ring, Thiol (-SH) group

Known Applications
Building block for chemical synthesis,

particularly for protein degraders.[2][6]

Postulated Mechanisms of Action Based on the
Azetidine Scaffold
Although a definitive pathway has not been elucidated for Azetidine-3-thiol hydrochloride,

the activities of structurally related compounds provide a foundation for hypothesizing its

potential biological roles.

Enzyme Inhibition
The strained azetidine ring and the reactive thiol group are pharmacophores that could interact

with enzyme active sites.[3] The thiol group can act as a nucleophile, potentially forming

covalent bonds with electrophilic residues (like cysteine or serine) in an enzyme's active site,

leading to irreversible inhibition. Preliminary studies on a related compound, 1-(4,5-

Dihydrothiazol-2-yl)azetidine-3-thiol hydrochloride, suggest potential for enzyme inhibition.[4]

Antimicrobial Activity
Derivatives of azetidinone (a related carbonyl-containing structure) are the basis for β-lactam

antibiotics, which inhibit bacterial cell wall synthesis.[7][8][9] While Azetidine-3-thiol
hydrochloride is not a β-lactam, the azetidine motif itself is found in various compounds with

documented antibacterial effects.[5][10] The mechanism could involve interference with

essential bacterial enzymes or disruption of the cell membrane.
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Antioxidant Properties
The thiol group (-SH) is a well-known scavenger of reactive oxygen species (ROS).[1][4]

Azetidine-3-thiol hydrochloride could therefore exert antioxidant effects by directly

neutralizing free radicals or by participating in cellular antioxidant pathways, potentially

protecting cells from oxidative stress.[4]

Potential Signaling Pathway Involvement
Based on the general anti-inflammatory and anticancer activities reported for some azetidine

derivatives, Azetidine-3-thiol hydrochloride could hypothetically modulate key cellular

signaling pathways.[5][7] The diagram below represents a hypothetical signaling cascade that a

novel enzyme inhibitor might target.
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Hypothetical Enzyme Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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